Cas no 1185293-09-7 (3-(1H-Pyrazol-1-yl)phenylamine Dihydrochloride)

3-(1H-Pyrazol-1-yl)phenylamine Dihydrochloride structure
1185293-09-7 structure
Product Name:3-(1H-Pyrazol-1-yl)phenylamine Dihydrochloride
CAS No:1185293-09-7
MF:C9H11Cl2N3
MW:232.109739542007
CID:1067364
PubChem ID:45075002
Update Time:2025-04-20

3-(1H-Pyrazol-1-yl)phenylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • [3-(1H-Pyrazol-1-yl)phenyl]amine dihydrochloride
    • 1185293-09-7
    • AKOS015845361
    • 3-(pyrazol-1-yl)aniline dihydrochloride
    • 3-(1H-Pyrazol-1-yl)aniline dihydrochloride
    • 3-pyrazol-1-ylaniline;dihydrochloride
    • [3-(1H-Pyrazol-1-yl)phenyl]aminedihydrochloride
    • G29172
    • 3-(1H-Pyrazol-1-yl)anilinedihydrochloride
    • 3-(1H-Pyrazol-1-yl)phenylamine Dihydrochloride
    • MDL: MFCD06801244
    • Inchi: 1S/C9H9N3.2ClH/c10-8-3-1-4-9(7-8)12-6-2-5-11-12;;/h1-7H,10H2;2*1H
    • InChI Key: XYZDLDUZQMWORN-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(C=CC=N1)C1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 231.0330028g/mol
  • Monoisotopic Mass: 231.0330028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8Ų

3-(1H-Pyrazol-1-yl)phenylamine Dihydrochloride Security Information

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